Cas no 1213676-90-4 ((2S)-2-AMINO-2-(3-BROMO-4-FLUOROPHENYL)ETHAN-1-OL)

• Product Name: (2S)-2-AMINO-2-(3-BROMO-4-FLUOROPHENYL)ETHAN-1-OL
• CAS No: 1213676-90-4
• MF: C₈H₉BrFNO
• MW: 234.07
• MDL: MFCD09253921
• CID: 5237781
• Update Time: 2025-06-29

(2S)-2-AMINO-2-(3-BROMO-4-FLUOROPHENYL)ETHAN-1-OL Chemical and Physical Properties

Names and Identifiers

• (2S)-2-AMINO-2-(3-BROMO-4-FLUOROPHENYL)ETHAN-1-OL
• Benzeneethanol, β-amino-3-bromo-4-fluoro-, (βS)-

• MDL： MFCD09253921
• Inchi： 1S/C8H9BrFNO/c9-6-3-5(8(11)4-12)1-2-7(6)10/h1-3,8,12H,4,11H2/t8-/m1/s1
• InChI Key： ZPXDVXWASIRRFV-MRVPVSSYSA-N
• SMILES： C(O)[C@@H](N)C1=CC=C(F)C(Br)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (2S)-2-AMINO-2-(3-BROMO-4-FLUOROPHENYL)ETHAN-1-OL

(2S)-2-amino-2-(3-bromo-4-fluorophenyl)ethan-1-ol (CAS No. 1213676-90-4): A Comprehensive Overview

(2S)-2-amino-2-(3-bromo-4-fluorophenyl)ethan-1-ol, also known by its CAS registry number 1213676-90-4, is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique stereochemistry, with the (S)-configuration at the chiral center, and its substituted phenyl group, which introduces both bromine and fluorine atoms into the molecule. These features contribute to its potential as a lead compound in drug discovery and development.

The molecular structure of (2S)-2-amino-2-(3-bromo-4-fluorophenyl)ethan-1-ol consists of a central carbon atom bonded to an amino group (-NH₂), a hydroxyl group (-OH), and a substituted phenyl ring. The phenyl ring is further substituted with bromine at the 3-position and fluorine at the 4-position, which introduces electronic and steric effects that can influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The presence of these halogens also enhances the molecule's stability and bioavailability, making it a promising candidate for therapeutic applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (2S)-2-amino-2-(3-bromo-4-fluorophenyl)ethan-1-ol. Researchers have employed various strategies, including enantioselective synthesis and asymmetric catalysis, to achieve high enantiomeric excess (ee) in the preparation of this compound. These methods not only ensure the correct stereochemistry but also minimize environmental impact by reducing waste and improving atom economy. The development of scalable synthetic routes has further facilitated its production for preclinical studies.

In terms of pharmacological activity, (2S)-2-amino-2-(3-bromo-4-fluorophenyl)ethan-1